N,2,2-trimethyloxan-4-amine hydrochloride
Overview
Description
N,2,2-trimethyloxan-4-amine hydrochloride (TMOA-HCl) is a small molecule that has been studied as a potential therapeutic agent for a variety of conditions. It has been used in research to study the effects of various drugs on the body, as well as to explore the role of TMOA-HCl in various biochemical and physiological processes. This article will provide an overview of TMOA-HCl, its synthesis method, current research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
N,2,2-trimethyloxan-4-amine hydrochloride has been studied extensively in recent years as a potential therapeutic agent for a variety of conditions. It has been used in research to study the effects of various drugs on the body, as well as to explore the role of N,2,2-trimethyloxan-4-amine hydrochloride in various biochemical and physiological processes. For example, N,2,2-trimethyloxan-4-amine hydrochloride has been used to study the effects of various drugs on the central nervous system, as well as to investigate the role of N,2,2-trimethyloxan-4-amine hydrochloride in the regulation of various hormones and neurotransmitters. Additionally, N,2,2-trimethyloxan-4-amine hydrochloride has been used to investigate the role of N,2,2-trimethyloxan-4-amine hydrochloride in the regulation of various immune system pathways.
Mechanism of Action
The exact mechanism of action of N,2,2-trimethyloxan-4-amine hydrochloride is not yet fully understood. However, it is believed to act as a weak inhibitor of the enzyme monoamine oxidase (MAO). This enzyme is responsible for the breakdown of neurotransmitters such as serotonin and dopamine, and it is thought that N,2,2-trimethyloxan-4-amine hydrochloride may act to inhibit the breakdown of these neurotransmitters, thus increasing their concentrations in the brain. Additionally, N,2,2-trimethyloxan-4-amine hydrochloride has been shown to act as an agonist at certain serotonin receptors, which may also contribute to its effects.
Biochemical and Physiological Effects
N,2,2-trimethyloxan-4-amine hydrochloride has been shown to have a variety of biochemical and physiological effects. In animal models, N,2,2-trimethyloxan-4-amine hydrochloride has been shown to increase the concentration of serotonin and dopamine in the brain, as well as to increase the activity of certain serotonin receptors. Additionally, N,2,2-trimethyloxan-4-amine hydrochloride has been shown to have anti-inflammatory effects, as well as to reduce the symptoms of depression and anxiety in animal models.
Advantages and Limitations for Lab Experiments
N,2,2-trimethyloxan-4-amine hydrochloride has several advantages for laboratory experiments. It is a relatively stable molecule, and it is relatively easy to synthesize and purify. Additionally, it is relatively inexpensive, making it an attractive option for research applications. However, there are some limitations to the use of N,2,2-trimethyloxan-4-amine hydrochloride in laboratory experiments. For example, the exact mechanism of action of N,2,2-trimethyloxan-4-amine hydrochloride is not yet fully understood, and the effects of N,2,2-trimethyloxan-4-amine hydrochloride may vary depending on the experimental conditions. Additionally, N,2,2-trimethyloxan-4-amine hydrochloride may interact with other drugs and compounds, and this may limit its use in certain experiments.
Future Directions
There are several potential future directions for research on N,2,2-trimethyloxan-4-amine hydrochloride. For example, further research is needed to fully understand the mechanism of action of N,2,2-trimethyloxan-4-amine hydrochloride and to investigate its potential therapeutic effects in humans. Additionally, further research is needed to investigate the effects of N,2,2-trimethyloxan-4-amine hydrochloride on various biochemical and physiological processes, as well as to explore its potential interactions with other drugs and compounds. Finally, further research is needed to investigate the potential long-term effects of N,2,2-trimethyloxan-4-amine hydrochloride on the body, as well as to explore its potential applications in various clinical settings.
Synthesis Methods
N,2,2-trimethyloxan-4-amine hydrochloride is synthesized from the reaction of N,2,2-trimethyloxan-4-amine (TMOA) and hydrochloric acid (HCl). The reaction is carried out in an aqueous solution at room temperature, and the resulting N,2,2-trimethyloxan-4-amine hydrochloride is then purified by crystallization. The synthesis of N,2,2-trimethyloxan-4-amine hydrochloride is a relatively simple and straightforward process that can be easily scaled up for large-scale production.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N,2,2-trimethyloxan-4-amine hydrochloride involves the reaction of 2,2,4-trimethyl-1,3-oxathiane with ammonia followed by treatment with hydrochloric acid.", "Starting Materials": [ "2,2,4-trimethyl-1,3-oxathiane", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "2,2,4-trimethyl-1,3-oxathiane is reacted with ammonia in the presence of a catalyst such as Raney nickel or platinum to form N,2,2-trimethyloxan-4-amine.", "The resulting amine is then treated with hydrochloric acid to form N,2,2-trimethyloxan-4-amine hydrochloride." ] } | |
CAS RN |
90226-97-4 |
Molecular Formula |
C8H18ClNO |
Molecular Weight |
179.7 |
Purity |
95 |
Origin of Product |
United States |
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